Cas no 1447931-31-8 (2-Butylbenzo[b]furan-5-carboxylic acid)

• Product Name: 2-Butylbenzo[b]furan-5-carboxylic acid
• CAS No: 1447931-31-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 3165915
• PubChem ID: 17935259
• Update Time: 2025-10-28

2-Butylbenzo[b]furan-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-1-benzofuran-5-carboxylic acid
• 1447931-31-8
• SCHEMBL3244824
• RS-1009
• AKOS025393524
• 2-Butylbenzofuran-5-carboxylicacid
• CS-0334072
• 2-Butylbenzofuran-5-carboxylic acid
• 2-Butylbenzo[b]furan-5-carboxylic acid

• Inchi： 1S/C13H14O3/c1-2-3-4-11-8-10-7-9(13(14)15)5-6-12(10)16-11/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： CUXKKMXGLHFXLF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C=C1CCCC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Butylbenzo[b]furan-5-carboxylic acid

Compound CAS No. 1447931-31-8: 2-Butylbenzo[b]furan-5-carboxylic Acid

2-Butylbenzo[b]furan-5-carboxylic acid, identified by the CAS registry number 1447931-31-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a benzo[b]furan ring system substituted with a butyl group at the 2-position and a carboxylic acid group at the 5-position, making it a valuable compound for various applications.

The synthesis of 2-butylbenzo[b]furan-5-carboxylic acid involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, oxidation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of physical properties, 2-butylbenzo[b]furan-5-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid group imparts acidic properties, making it suitable for applications requiring protonation or deprotonation reactions. The presence of the butyl group enhances the compound's lipophilicity, which is advantageous in drug design for improving bioavailability.

The biological activity of 2-butylbenzo[b]furan-5-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in animal models of inflammation. Additionally, this compound has shown promise as an antioxidant, effectively neutralizing free radicals and protecting cells from oxidative damage.

In the field of materials science, researchers have investigated the use of 2-butylbenzo[b]furan-5-carboxylic acid as a precursor for advanced materials such as conductive polymers and nanocomposites. Its aromatic ring system and functional groups provide excellent electronic properties, making it a candidate for applications in organic electronics and energy storage devices.

The environmental impact of 2-butylbenzo[b]furan-5-carboxylic acid has also been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

In conclusion, 2-butylbenzo[b]furan-5-carboxylic acid, with its unique structure and versatile properties, represents a valuable compound with broad applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovations.